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Compound of Interest

Compound Name: BAY-6672 hydrochloride

Cat. No.: B10857810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BAY-6672
hydrochloride, a potent and selective antagonist of the human prostaglandin F (FP) receptor.

[1][2][3] Accurate preparation of this stock solution is critical for ensuring reproducible results in

downstream applications, including in vitro and in vivo studies investigating its therapeutic

potential, particularly in fibrotic diseases such as idiopathic pulmonary fibrosis (IPF).[1]

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of BAY-6672
hydrochloride is essential for its proper handling and storage. The key quantitative data are

summarized in the table below.
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Property Value Source

Molecular Formula C₂₆H₂₇BrClN₃O₃ [4]

Molecular Weight 544.87 g/mol (free base) [1]

CAS Number 2247520-31-4 [1]

Appearance Solid [4]

Purity ≥95% [4]

IC₅₀ 11 nM (for human FP receptor) [1][2][3]

Aqueous Solubility 2.3 g/L (for hydrochloride salt) [5]

Solubility in Organic Solvents

Slightly soluble in Acetonitrile

(0.1-1 mg/mL); Slightly soluble

in DMSO (0.1-1 mg/mL)

[4]

Powder Storage -20°C for up to 3 years [1]

Solution Storage

-80°C for up to 1 year; -20°C

for up to 1 month (stored under

nitrogen, away from moisture)

[1][2]

Note on Solubility: While some sources indicate slight solubility in DMSO, it is a common

solvent for preparing high-concentration stock solutions of small molecules. For experimental

purposes, a 50 mg/mL stock in DMSO has been utilized for aqueous solubility screening.[5] It is

recommended to perform a small-scale solubility test before preparing a large volume of stock

solution. For in vivo studies, co-solvents such as PEG300, PEG400, Tween 80, and corn oil

may be required.[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BAY-6672 hydrochloride
in dimethyl sulfoxide (DMSO).

Materials:
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BAY-6672 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of BAY-6672 hydrochloride
powder to equilibrate to room temperature for at least 15-20 minutes to prevent

condensation of moisture onto the compound.

Weighing the Compound: Tare a clean, dry microcentrifuge tube or vial on a calibrated

analytical balance. Carefully weigh the desired amount of BAY-6672 hydrochloride powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.45 mg of the

compound.

Calculation:

Molecular Weight (MW) = 544.87 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 544.87 g/mol = 0.00545 g = 5.45 mg

Adding the Solvent: Add the calculated volume of anhydrous DMSO to the tube containing

the weighed compound. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube or vial and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in
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dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound, it is recommended to aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes.[2] Store the aliquots at -80°C for long-term storage (up to

1 year) or at -20°C for short-term storage (up to 1 month).[1][2] Ensure the tubes are tightly

sealed and protected from light. For storage at -20°C, it is advisable to store the solution

under nitrogen and away from moisture.[2][6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of BAY-6672 and the experimental

workflow for preparing the stock solution.
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Caption: Signaling pathway of BAY-6672 hydrochloride.
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Caption: Experimental workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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